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Compound of Interest |

Methyl 2,6-dichloro-4-
Compound Name:
hydroxybenzoate
CAS No.: 232275-54-6
Cat. No.: B3254103
\ 7

Executive Summary: Immediate Action Card

Treat as: HALOGENATED ORGANIC WASTE. Do not dispose of down the drain. Do not mix
with non-halogenated solvents (e.g., pure Acetone/Methanol) unless necessary for cleaning, as
this increases disposal costs significantly.[1]

Parameter Critical Operational Standard

Halogenated Organic (High-Temperature
Waste Class . . .
Incineration required).[1][2]

_ Skin/Eye lIrritant; Potential Aquatic Toxicity
Primary Hazard .
(Marine Pollutant).

HDPE or Glass with Teflon-lined cap.[2] Label:

"Halogenated Waste".

Container

Strong Oxidizers, Strong Bases (Hydrolysis

Incompatibility isk).[1]
risk).

) ] Dry absorbent (vermiculite/sand) or chemically
Spill Media )
compatible pads.
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Chemical Profile & Operational Logic

To ensure safety and compliance, we must understand the "Why" behind the disposal method.
[1] This compound is not just "organic waste"; its halogenated nature dictates its lifecycle.

Chemical Identity[1][3][4][5][6]

e Chemical Name: Methyl 2,6-dichloro-4-hydroxybenzoate[1][2][3][4]

o CAS Number: 232275-54-6 (Note: Isomers/derivatives may vary; treat all chlorinated
hydroxybenzoates similarly)[1][2]

e Molecular Formula:
[1][5]

The "Halogen Rule" (Causality of Disposal)

The presence of two Chlorine (Cl) atoms on the benzene ring is the deciding factor for
disposal.

« Incineration Physics: When burned, non-halogenated organics (C, H, O) produce

and
.[1] Halogenated compounds produce acidic gases (e.g.,
), which corrode standard incinerators.[1]

e The Cost of Mixing: Facilities often send non-halogenated waste for "fuel blending" (low
cost). Halogenated waste requires dedicated kilns with acid scrubbers (high cost).

o Operational Insight: Adding 50 mL of this substance to a 20 L drum of non-halogenated
waste reclassifies the entire drum as halogenated, tripling the disposal cost.[1] Always
segregate.

Regulatory Framework (US/EU Context)

While this specific CAS is not typically P-listed or U-listed (RCRA) by name, it is regulated by
characteristic and generic listing rules.[1][2]
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« US EPA (RCRA):

o Classification: If spent as a solvent mixture, it may fall under FO01/F002 (Spent
Halogenated Solvents).[1] As a pure substance discard, it is managed as Hazardous
Waste due to toxicity/irritancy.[1]

o Generator Status: Must be counted toward monthly hazardous waste generation totals.
o EU Waste Framework:

o EWC Code:07 05 13 (Solid wastes containing hazardous substances) or 14 06 02 (Other
halogenated solvents and solvent mixtures).

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)

Applicability: Expired reagent, contaminated weighing boats, solid spill residue.[1][2]

Container Selection: Use a wide-mouth HDPE jar or amber glass jar.

Labeling: Affix a hazardous waste label.
o Constituents: "Methyl 2,6-dichloro-4-hydroxybenzoate, Solid."[1][2]

o Hazard Checkbox: Toxic, Irritant.[1][6]

Transfer: Transfer solid using a dedicated spatula. Avoid dust generation.[7][6][8][9][10]

Secondary Containment: Place the jar in a secondary bin until pickup.

Scenario B: Liquid Waste (HPLC/Reaction Mothers
Liquors)

Applicability: Reaction mixtures, HPLC effluent containing the substance.[1][2]

e Segregation: Ensure the waste carboy is marked "HALOGENATED ORGANIC".
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o Reasoning: Even if the solvent is 90% Methanol (non-halogenated), the presence of the
chlorinated ester (>1-2%) often necessitates the Halogenated stream.[1]

e pH Check: If the solution contains strong bases (e.g., NaOH from a hydrolysis step),
neutralize to pH 5-9 before adding to the organic waste drum to prevent heat generation or
polymerization in the drum.[1]

¢ Venting: Use safety caps with pressure-relief valves (e.g., SCAT caps) to prevent pressure
buildup from volatile solvents.[1]

Workflow Visualization: Disposal Decision Tree
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Waste Generation

Physical State?
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Is Solvent Halogenated?
(e.g., DCM, Chloroform)

No (MeOH/ACN)

Yes (DCM/CHCI3) | Is Concentration >1%?

Yes (>1%) No (Trace <0.1%)

Solid Waste Bin Halogenated Liquid Waste Non-Halogenated Waste

Label: Toxic/Irritant (High Cost Stream) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Methyl 2,6-dichloro-4-hydroxybenzoate waste
streams to optimize safety and cost.

Spill Response & Decontamination[1][3]
Spill Management Protocol

Pre-requisite: Wear Nitrile gloves, safety goggles, and a lab coat.[1] If dust is present, use an
N95 or half-mask respirator.[1][2]
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e Isolate: Mark the area.
e Contain:

o Solid Spill: Do not sweep vigorously (creates dust). Cover with wet paper towels
(dampened with water) to weigh down the powder, then scoop.[1]

o Liquid Spill: Surround with absorbent socks.
e Solubilize (The "Like Dissolves Like" Rule):

o This compound has poor water solubility.[10][11] Using water first will just spread the
contamination.

o Step A: Apply a small amount of Acetone or Ethanol to a paper towel and wipe the area.
The organic solvent dissolves the ester.

o Step B: Wash the area with soap and water to remove the solvent residue.

e Dispose: All wipes and gloves go into the Solid Hazardous Waste bin (not regular trash).

Workflow Visualization: Spill Cleanup
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Figure 2: Sequential workflow for safely managing spills, emphasizing solubility-based
decontamination.

References & Verification

e National Institutes of Health (PubChem).Methyl 3,5-dichloro-4-hydroxybenzoate
(Isomer/Analog Reference).[1][2] PubChem Compound Summary. [Link][1]
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+ US Environmental Protection Agency (EPA).Hazardous Waste Listings: Solvents (F-Codes).
[1] RCRA Regulations.[12][13] [Link]

« US Environmental Protection Agency (EPA).Management of Halogenated Solvents.[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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